Cas no 722549-98-6 (2-Amino-4-morpholinopyridine)

• Product Name: 2-Amino-4-morpholinopyridine
• CAS No: 722549-98-6
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD09991750
• CID: 977022
• PubChem ID: 21934537
• Update Time: 2025-10-28

2-Amino-4-morpholinopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinopyridin-2-amine
• 2-AMINO-4-MORPHOLINOPYRIDINE
• 4-Morpholin-4-ylpyridin-2-amine
• 4-(Morpholin-4-yl)pyridin-2-amine
• 2-Amino-4-(morpholin-4-yl)pyridine
• 4-morpholin-4-yl-2-pyridylamine
• KEQRMEXRBFYCCN-UHFFFAOYSA-N
• 4-(2-Aminopyridin-4-yl)morpholine
• SBB051807
• KM1464
• 4-morpholin-4-yl-pyridin-2-ylamine
• TRA0040573
• SY008529
• DTXSID10620314
• MFCD09991750
• AC-31902
• AMY5647
• XDB54998
• A866291
• 722549-98-6
• FT-0754161
• TS-02501
• AKOS006280794
• SCHEMBL114416
• DB-074539
• 2-Amino-4-morpholinopyridine

• MDL： MFCD09991750
• Inchi： 1S/C9H13N3O/c10-9-7-8(1-2-11-9)12-3-5-13-6-4-12/h1-2,7H,3-6H2,(H2,10,11)
• InChI Key： KEQRMEXRBFYCCN-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CN=C(C=2)N)CC1

Computed Properties

• Exact Mass: 179.10600
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4
• XLogP3: 0.3

Experimental Properties

• Flash Point: 190.693℃
• PSA: 51.38000
• LogP: 1.14660

2-Amino-4-morpholinopyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Amino-4-morpholinopyridine

Recent Advances in the Study of 2-Amino-4-morpholinopyridine (CAS: 722549-98-6)

2-Amino-4-morpholinopyridine (CAS: 722549-98-6) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the primary areas of interest in recent research has been the exploration of 2-Amino-4-morpholinopyridine as a building block for kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Studies have demonstrated that derivatives of 2-Amino-4-morpholinopyridine exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 2-Amino-4-morpholinopyridine-based compounds with enhanced selectivity for PI3K/mTOR pathways, which are frequently implicated in cancer progression.

In addition to its role in kinase inhibition, 2-Amino-4-morpholinopyridine has also been investigated for its potential in antimicrobial applications. A recent study in the European Journal of Medicinal Chemistry highlighted the compound's efficacy against drug-resistant bacterial strains, particularly when used in combination with existing antibiotics. The study proposed that the morpholine moiety in 2-Amino-4-morpholinopyridine contributes to its ability to disrupt bacterial cell membranes, thereby enhancing the activity of conventional antibiotics. These findings open new avenues for the development of combination therapies to combat antibiotic resistance.

Another significant advancement in the study of 2-Amino-4-morpholinopyridine involves its application in neurodegenerative diseases. Research published in ACS Chemical Neuroscience in 2024 explored the neuroprotective effects of this compound in models of Alzheimer's disease. The study revealed that 2-Amino-4-morpholinopyridine derivatives could modulate amyloid-beta aggregation and reduce oxidative stress in neuronal cells, suggesting their potential as therapeutic agents for neurodegenerative disorders. These results are particularly encouraging given the limited treatment options currently available for such conditions.

The synthetic routes for 2-Amino-4-morpholinopyridine have also been a focus of recent research, with efforts directed toward improving yield, scalability, and environmental sustainability. A 2023 paper in Organic Process Research & Development described a novel green chemistry approach for the synthesis of this compound, utilizing catalytic methods that minimize waste and reduce the use of hazardous reagents. This development is critical for the large-scale production of 2-Amino-4-morpholinopyridine and its derivatives, ensuring their availability for further preclinical and clinical studies.

In conclusion, 2-Amino-4-morpholinopyridine (CAS: 722549-98-6) continues to be a compound of high interest in chemical biology and medicinal chemistry. Its versatile applications in kinase inhibition, antimicrobial therapy, and neuroprotection underscore its potential as a multifunctional scaffold for drug development. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic efficacy, paving the way for its eventual translation into clinical use. Future studies should focus on addressing challenges related to pharmacokinetics, toxicity, and formulation to fully realize the therapeutic potential of this promising compound.